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Introduction to Sorel Cement

Sorel cement, also known as magnesium oxychloride (MOC) cement, is a non-hydraulic,
chemically bonded cementitious material first developed by French chemist Stanislas Sorel in
1867.[1][2] It is formed through an acid-base reaction between lightly calcined magnesium
oxide (MgO) and a concentrated aqueous solution of magnesium chloride (MgClz2), typically
using its hexahydrate form, MgClz:6H20.[1][3][4] Unlike Portland cement, which hardens
through hydration, Sorel cement sets via a process of gelation and subsequent crystallization.

[1]

The resulting material exhibits several advantageous properties, including rapid setting, high
early compressive strength (often exceeding 50 MPa within hours), excellent abrasion
resistance, low thermal conductivity, and notable fire resistance.[1][5][6] It also demonstrates a
remarkable ability to bond with a wide variety of aggregates and fillers.[2][6] HowevVer, its
primary limitation is poor water resistance, as the chloride-bearing phases can leach out in the
presence of water, leading to a loss of strength.[1][7][8] This guide provides a detailed
examination of the critical role of magnesium chloride hexahydrate in the reaction chemistry,
phase formation, and microstructural development of Sorel cement.
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The Core Role of MgCIl2-6H20 in the Reaction
Mechanism

The formation of Sorel cement is not a simple hydration process but a complex chemical
reaction in the ternary MgO-MgClz-H20 system. MgClz-6H20 is not merely a reactant but the
primary medium that facilitates the entire setting and hardening process.

Dissolution and Hydrolysis

The initial step in the formation of Sorel cement involves the dissolution of MgO powder in the
concentrated MgClz solution.[4][5] The high concentration of MgClz is crucial; it provides the
agueous environment rich in Mg2+ and CI~ ions necessary for the reaction to proceed. The
dissolution of MgO increases the concentrations of both Mg?+ and OH~ ions in the solution.[9]

This increase in ion concentration induces and promotes the hydrolysis of the aquated
magnesium ions [Mg(Hz20)e]?* present in the MgClz solution. This hydrolysis leads to the
formation of various polynuclear aguo-hydroxy magnesium complexes, generally represented
as [Mgx(OH)y(H20)z]?*~v.[5][9] These complexes are the fundamental building blocks for the
subsequent cementitious phases.

Gelation and Crystallization

The polynuclear complexes, along with CI~ and OH~ ions, interact to form an amorphous
hydrogel.[5][9] This gelation is responsible for the initial setting of the cement paste.[4] Over
time, this amorphous gel undergoes a transformation, leading to the crystallization of stable,
needle-like hydrated magnesium oxychloride phases.[9][10] These interlocking crystalline
needles are the primary source of the cement's mechanical strength.[2]

The diagram below illustrates the multi-step formation pathway of Sorel cement.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://patents.google.com/patent/US20100006288A1/en
https://chemygostar.com/en/sorel-cement/
https://www.researchgate.net/publication/256678977_The_formation_mechanism_of_the_hydrates_of_magnesium_oxychloride_cement
https://chemygostar.com/en/sorel-cement/
https://www.researchgate.net/publication/256678977_The_formation_mechanism_of_the_hydrates_of_magnesium_oxychloride_cement
https://chemygostar.com/en/sorel-cement/
https://www.researchgate.net/publication/256678977_The_formation_mechanism_of_the_hydrates_of_magnesium_oxychloride_cement
https://patents.google.com/patent/US20100006288A1/en
https://www.researchgate.net/publication/256678977_The_formation_mechanism_of_the_hydrates_of_magnesium_oxychloride_cement
https://www.emerald.com/jadcr/article/20/2/85/509430/Microstructures-of-magnesium-oxychloride-Sorel
https://en.wikipedia.org/wiki/Sorel_cement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

MgO Powder MgCl2-6H20 Solution

Reaction Process

1. Dissolution of MgO
& Hydrolysis of Mg2*

on concentration increases

2
( [Mgx(OH)y(H20)z]*~>

. Formation of Polynuclear Complexesj

3. Amorphous Gel Formation
(Initial Setting)

4. Crystallization

{ (Hardening)

Interaction with Cl=, OH~

Phase 5
5Mg(OH)2:-MgCl2-8H20

Final Products

Phase 3

3Mg(OH)2:MgCl2-8H20

\j

Mg(OH)2 (Brucite)

Click to download full resolution via product page

Caption: Reaction pathway for Sorel cement formation.
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The primary binding phases responsible for the properties of hardened Sorel cement are
specific crystalline magnesium oxychloride hydrates. The formation of these phases is highly
dependent on the molar ratios of the initial reactants (MgO, MgClz, H20).[11][12] The two most
prominent and important phases are Phase 5 and Phase 3.[11]

Phase Name Chemical Formula Molar Formula Key Characteristics

The dominant and
most desirable binding
5Mg(OH)2-MgCl2-8H:2 hase, forming long,
Phase 5 9(OH)=Mg Mgs(OH)sCl-4H20 P g7ond
0 needle-shaped
crystals that provide

high strength.[10][11]

Another key binding

3Mg(OH)2-MgCl2-8H2 phase, often
Phase 3 Mg2(OH)sCl-4H20 o ]
@] coexisting with Phase
5.[2][11]

Forms when excess
MgO is present or

when the cement is

Brucite Mg(OH)2 Mg(OH)2
exposed to water,
leading to leaching of
MgCl2.[10][13]
2Mg(OH)2-MgCl2-4H2 Less common phases
O (Phase that can form under
Other Phases - - -
2)9Mg(OH)2-MgClz-5H specific conditions.[9]
-0 (Phase 9) [11]

Influence of MgClz Concentration and Reactant
Ratios

The concentration of the MgClz solution and the molar ratio of MgO to MgClz are the most
critical factors determining the final phase composition and, consequently, the mechanical
properties of the cement.[12]
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» Stoichiometry: Formulations that are stoichiometrically close to the 5-phase reaction (5MgO
+ MgClz + 13H20 - 5Mg(OH)2-MgCl2:8H20) tend to produce the strongest cements.[11][14]

e MgCl2 Concentration: The MgClz brine concentration typically ranges from 20% to 33% by
weight.[11][14] A concentration of around 28.9% has been shown to yield optimal strength
when the MgO-to-brine ratio is near the stoichiometry for Phase 5.[11][14]

o MgO/MgClz Ratio: A high MgO/MgClz molar ratio (e.g., greater than 17) can lead to the
formation of more Mg(OH)z, which is undesirable.[12] Conversely, lower ratios can influence
whether Phase 5 or Phase 3 is the dominant product.[12] Studies have shown that varying
the molar ratio of MgO:MgCl2 from 1:1 up to 13:1 significantly impacts the final properties.[2]
[15][16]

The following table summarizes data from various studies on the effect of reactant ratios on the
compressive strength of Sorel cement.

Molar Ratio  Brine MgOI/Brine . Compressiv
Study . . Curing
(MgO:MgClz Concentrati  Ratio ( kg/L . e Strength
Reference Time
:H20) on (% wagt) ) (MPa)
) ) Stoichiometri
Ring & Ping 28.9% 0.8987 24 hours ~80
c for Phase 5
] ] Strength
Ring & Ping Excess MgO 33.2% > 0.9586 24 hours
decreases
Nuryanto et 3:1:1 (Weight -
al.[15][16] Ratio)
Wikipedia[2] 69 - 83

Experimental Protocols
Standard Synthesis of Sorel Cement Test Cubes

This protocol describes a generalized method for preparing Sorel cement specimens for
characterization.

o Materials:
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o Lightly calcined magnesium oxide (MgO) powder (e.g., 97% purity, average particle size
25 um).[17]

o Magnesium chloride hexahydrate (MgClz-6H20) (e.g., 98% purity).[17]

o Deionized water.

e Procedure:

o Prepare MgCl2 Solution: Dissolve a pre-calculated amount of MgClz-6H20 in deionized
water to achieve the desired concentration (e.g., 28-34% by weight).[11] Allow the solution
to cool to room temperature.

o Mixing: Place the required amount of MgO powder into a mixer. Gradually add the
prepared MgClz solution to the MgO powder while mixing continuously to form a
homogeneous paste. The mixing process should be consistent in time and speed for
reproducibility.

o Casting: Immediately pour the fresh cement paste into molds of a specified dimension
(e.g., 50x50x50 mm cubes). Vibrate the molds gently to remove any entrapped air
bubbles.

o Curing: Demold the specimens after an initial setting period (e.g., 24 hours).[18] Allow the
specimens to cure in a controlled environment (e.g., room temperature, ambient air) for a
specified duration (e.g., 7, 14, or 28 days).[19]

Characterization Techniques

e Phase Analysis (XRD): X-ray Diffraction (XRD) is used to identify the crystalline phases
present in the hardened cement.[3] Samples are ground into a fine powder and scanned
over a 20 range to identify peaks corresponding to Phase 5, Phase 3, Mg(OH)z, and
unreacted MgO.

¢ Microstructural Analysis (SEM): Scanning Electron Microscopy (SEM) is employed to
observe the microstructure of the hardened paste.[3][10] It provides visual information on the
morphology of the crystalline phases, such as the needle-like structure of Phase 5, and the
overall porosity of the cement matrix.
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* Mechanical Testing: Compressive strength is the most common mechanical property
evaluated. Cured cubes are subjected to a uniaxial compressive load until failure using a
universal testing machine.[11]

The workflow for synthesis and characterization is depicted below.
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Caption: Experimental workflow for Sorel cement synthesis and analysis.
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Conclusion

Magnesium chloride hexahydrate is indispensable to the formation of Sorel cement. It acts
as the reaction medium that enables the dissolution of MgO and the subsequent hydrolysis of
magnesium ions to form complex polynuclear species. These species then assemble into a gel
network that crystallizes into the high-strength magnesium oxychloride phases, primarily Phase
5 and Phase 3, which define the material's properties. The concentration of the MgClz-6H20
solution and the molar ratio of reactants are the paramount control parameters for tailoring the
phase assemblage and optimizing the mechanical performance of the final cement. A thorough
understanding of these relationships is crucial for researchers and scientists aiming to utilize or
improve upon the unique characteristics of Sorel cement for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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